Cas no 951888-89-4 (2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene
• CAS No: 951888-89-4
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 4722335
• Update Time: 2025-06-11

2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3-FLUORO-5-METHYLPHENYL)-1-PROPENE
• FCH1393485
• 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene

• Inchi： 1S/C10H10BrF/c1-7-3-9(5-8(2)11)6-10(12)4-7/h3-4,6H,2,5H2,1H3
• InChI Key： JVHZGZAXAHMEKE-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=C(C=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene (CAS No. 951888-89-4)

2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene, with the CAS number 951888-89-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of halogenated alkenes, characterized by the presence of a bromine atom and a fluorinated aromatic ring. Its unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecules for drug discovery and advanced materials.

The growing interest in 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene can be attributed to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern organic synthesis. Researchers are increasingly exploring its potential as a building block for fluorinated compounds, which are known for their enhanced bioavailability and metabolic stability in pharmaceuticals. This aligns with the current trend in drug development, where fluorine-containing molecules are highly sought after due to their ability to improve drug efficacy and reduce side effects.

In the agrochemical sector, 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene is being investigated for its role in the synthesis of novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to increase their activity and environmental persistence, addressing the global demand for more sustainable and effective crop protection solutions. This compound's halogenated and aryl-substituted properties make it a promising candidate for developing next-generation agrochemicals.

From a material science perspective, 951888-89-4 is being explored for its potential in creating advanced polymers and coatings. The presence of both bromine and fluorine atoms allows for unique reactivity patterns, enabling the design of materials with tailored properties such as thermal stability, chemical resistance, and optical clarity. These applications are particularly relevant in industries like electronics, aerospace, and renewable energy, where high-performance materials are in constant demand.

One of the most frequently asked questions about 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene revolves around its synthesis and purification methods. The compound is typically prepared through halogenation reactions of the corresponding propenyl precursor, followed by careful purification to ensure high purity. Researchers often inquire about optimal reaction conditions, yield optimization, and scalability, reflecting the compound's importance in industrial applications.

Another hot topic is the safety and handling of 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on green chemistry and sustainable practices, which emphasize minimizing environmental impact and ensuring worker safety.

The CAS No. 951888-89-4 is also a subject of interest in computational chemistry and AI-driven drug discovery. With the rise of machine learning in molecular design, researchers are leveraging predictive models to explore the compound's reactivity and potential applications. This intersection of traditional synthetic chemistry and cutting-edge technology highlights the compound's relevance in contemporary scientific research.

In summary, 2-Bromo-3-(3-fluoro-5-methylphenyl)-1-propene (951888-89-4) is a multifaceted compound with significant applications across multiple industries. Its unique structural attributes, combined with the growing demand for fluorinated and halogenated compounds, position it as a key player in the future of synthetic chemistry. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire innovation and drive scientific progress.